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Compound of Interest

Compound Name: CHIR 98024
CAS No.: 556813-39-9
Cat. No.: B1684117
Get Quote
. J

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

CHIR-98014 is a potent and highly selective, cell-permeable small molecule inhibitor of
glycogen synthase kinase 3 (GSK-3) with IC50 values of 0.65 nM and 0.58 nM for GSK-3a and
GSK-3p, respectively.[1] By inhibiting GSK-3, CHIR-98014 activates the canonical Wnt/[3-
catenin signaling pathway, a critical pathway involved in embryonic development, stem cell
maintenance, and differentiation.[2][3][4] This activity makes CHIR-98014 a valuable tool in
regenerative medicine research for directing the differentiation of pluripotent stem cells (PSCs)
into various lineages and for the generation of organoids.

Application Notes
Handling and Storage

Proper handling and storage of CHIR-98014 are crucial to maintain its activity and ensure
experimental reproducibility.
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Stock Solution Preparation:

e Solvent: CHIR-98014 is soluble in dimethyl sulfoxide (DMSOQO). For example, it is soluble up
to 20 mM in DMSO with gentle warming.[4]

e Procedure:

o Allow the vial of powdered CHIR-98014 to equilibrate to room temperature before opening

to prevent condensation.

o Reconstitute the powder in high-quality, anhydrous DMSO to a desired stock concentration
(e.g., 10 mM).

o Vortex briefly to ensure complete dissolution. Gentle warming may be applied if necessary.

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes to avoid repeated
freeze-thaw cycles, which can degrade the compound.[2]

Storage:
e Powder: Store the lyophilized powder at -20°C for long-term storage.

o Stock Solution: Store the DMSO stock solution at -20°C for up to one year or at -80°C for up
to two years.[2][3]

Quality Control

 Purity: Use high-purity CHIR-98014 (=98%) for all experiments.[4]

 Activity Verification: The activity of each new batch of CHIR-98014 should be validated. This
can be done by performing a dose-response experiment and observing the expected
biological effect, such as the activation of a Wnt reporter cell line or the induction of a known
Wnt target gene like AXIN2 or T (Brachyury).

Mechanism of Action: Wnt/3-catenin Pathway Activation

CHIR-98014's primary mechanism of action is the inhibition of GSK-3. In the absence of Wnt
signaling, GSK-3 is part of a "destruction complex" that phosphorylates (3-catenin, targeting it
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for ubiquitination and proteasomal degradation. By inhibiting GSK-3, CHIR-98014 prevents the
phosphorylation of 3-catenin. This leads to the stabilization and accumulation of 3-catenin in
the cytoplasm, followed by its translocation to the nucleus. In the nucleus, B-catenin associates
with T-cell factor/lymphoid enhancer-binding factor (TCF/LEF) transcription factors to activate
the transcription of Wnt target genes, which are involved in cell fate decisions and
differentiation.[2][5]
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CHIR-98014 activates the Wnt/B-catenin signaling pathway.

Quantitative Data Summary

The following tables summarize key quantitative data for CHIR-98014 from various research
applications.
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Table 1: In Vitro Potency of CHIR-98014

Cell

Parameter Target/Assay . Value Reference(s)
Line/System

IC50 GSK-3a Cell-free 0.65 nM

IC50 GSK-3p3 Cell-free 0.58 nM

Ki GSK-3p3 Human 0.87 nM [2]
Glycogen

EC50 Synthase CHO-IR cells 106 nM [2]
Stimulation
Glycogen

EC50 Synthase Rat Hepatocytes 107 nM [2]
Stimulation
Brachyury-

EC50 N Mouse ES cells 0.32 uM [2][6]
positive cells

Table 2: Cytotoxicity of CHIR-98014
Cell Line Assay IC50 Reference(s)
Mouse Embryonic
MTT Assay (3 days) 1.1uM [6]

Stem Cells (ES-D3)

Mouse Embryonic

Reduced viability by

MTT Assay (3 days)

Stem Cells (ES-CCE)

52% at 1 pM

[2]

Table 3: Differentiation Efficiency with CHIR-98014
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Differentiation CHIR-98014 o
. Cell Type . Efficiency Reference(s)

Lineage Concentration
Endothelial
Progenitors Human iPSCs 0.6 uM ~50% [7]
(CD34+CD31+)
Brachyury-

- Mouse ES cells 1uM ~50% [6]
positive cells
Definitive
Endoderm Human Adipose N

Not specified >75% [8]

(FOXA2+CXCR4  Stem Cells
+)

Hepatic )
) Human Adipose N
Progenitors Not specified 92.5% [8]
Stem Cells
(HNF4o+)

Detailed Protocols

Protocol 1: Directed Differentiation of Human
Pluripotent Stem Cells (hPSCs) to Endothelial
Progenitors

This protocol describes the induction of endothelial progenitors from hPSCs by activating Wnt
signaling with CHIR-98014 in a defined, serum-free system.[7][9]

Materials:

hPSCs (e.g., H1 or H9 ESCs, or iPSCs)

Matrigel

LaSR basal medium

CHIR-98014 (10 mM stock in DMSO)

StemPro-34 SFM

© 2026 BenchChem. All rights reserved. 5/12 Tech Support


https://www.researchgate.net/figure/CD34-CD31-Endothelial-Progenitor-Differentiation-Induced-by-GSK3-Inhibitors-in-hPSCs_fig9_268873712
https://pmc.ncbi.nlm.nih.gov/articles/PMC4008422/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5240561/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5240561/
https://www.researchgate.net/figure/CD34-CD31-Endothelial-Progenitor-Differentiation-Induced-by-GSK3-Inhibitors-in-hPSCs_fig9_268873712
https://pmc.ncbi.nlm.nih.gov/articles/PMC5075968/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684117?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Flow cytometer
» Antibodies for flow cytometry (e.g., anti-CD34, anti-CD31)
Procedure:

e hPSC Culture: Culture hPSCs on Matrigel-coated plates in mTeSR1 or a similar defined
medium.

« Initiation of Differentiation (Day 0): When hPSCs reach 70-80% confluency, replace the
medium with LaSR basal medium supplemented with 0.6 uM CHIR-98014.

o Mesoderm Induction (Day 2): After 48 hours, replace the medium with StemPro-34 SFM.
o Endothelial Progenitor Formation (Day 5): Culture the cells for an additional 3 days.

e Analysis: Harvest the cells and analyze the percentage of CD34+CD31+ endothelial
progenitors by flow cytometry.

+ CHIR-98014 (0.6 pM)

Day 0 in LaSR medium - Day 2 StemPro-34 SFM ( Day 5 Flow Cytometry
hPSCs on Matrigel “"| Mesoderm Induction ) KEndotheIiaI Progenitors (CD34+ CD31+)
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Workflow for endothelial progenitor differentiation.

Protocol 2: Induction of Mesoderm and Cardiac
Differentiation in Human iPSCs

This protocol utilizes a temporal modulation of Wnt signaling, starting with activation by CHIR-
98014 followed by inhibition, to guide iPSCs towards a cardiac fate.[10][11]

Materials:
e Human iPSCs

e Matrigel
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RPMI 1640 medium

B-27 Supplement (minus insulin)

CHIR-98014 (10 mM stock in DMSO)

IWP2 (Wnt inhibitor)

Microscope for observing beating cardiomyocytes
Procedure:

e IPSC Aggregate Formation (Day -3 to 0): Form iPSC aggregates of ~300 um diameter using
AggreWell™ plates or a similar method. Culture in suspension for 48 hours in E8 medium.

e Mesoderm Induction (Day 0): On day 0, replace the E8 medium with RPMI 1640 medium
supplemented with B-27 (minus insulin) and 6 uM CHIR-98014.

o Whnt Inhibition (Day 1): After 24 hours, replace the medium with fresh RPMI/B-27 (minus
insulin).

o Cardiac Specification (Day 3): After another 48 hours, replace the medium with RPMI/B-27
(minus insulin) containing 4 uM IWP2.

o Maturation (Day 5 onwards): After 48 hours in IWP2, replace with fresh RPMI/B-27 (minus
insulin). Continue to refresh the medium every 48 hours. Beating cardiomyocytes can
typically be observed from day 8-10.

Wnt Inhibition

Day 0 + CHIR-98014 (6 pM) | Bamil IWP2 Day 3 RPMI/B-27 B Day 8+
iPSC Aggregates 7 ay Cardiac Specification ay Beating Cardiomyocytes
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Workflow for cardiac differentiation of iPSCs.
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Protocol 3: Neural Differentiation of Human Neural
Precursor Cells (hNPCs)

This protocol describes the use of CHIR-98014 to promote the differentiation of hNPCs into
neurons.[12][13]

Materials:

hNPCs derived from hESCs or iPSCs
Neural Induction Medium (NIM)
CHIR-98014 (10 mM stock in DMSO)

Antibodies for immunocytochemistry (e.g., anti-B-1lI-tubulin, anti-MAP2)

Procedure:

hNPC Culture: Culture hNPCs in NIM supplemented with bFGF.

Initiation of Differentiation: To induce differentiation, withdraw bFGF from the culture medium
and add CHIR-98014 at a final concentration of 3 uM.

Treatment Duration: Treat the cells for 7-10 days, replacing the medium with fresh CHIR-
98014-containing medium every 2-3 days.

Analysis: Assess neuronal differentiation by immunocytochemistry for neuronal markers such
as B-lll-tubulin and MAP2.

- bFGF

[hNPCs in NIM + bFGF} + CHIR-98014 (3 }lM) >E\leuronal Differentia\tioragb'%10 days I?én:ﬁqagﬁ?:h&r:sga
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Workflow for neural differentiation of hNPCs.
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Protocol 4: Generation and Maintenance of Liver
Organoids

This protocol outlines a method for generating and expanding liver organoids from primary liver
tissue using a small molecule cocktail including a GSK-3 inhibitor like CHIR-99021 (a close
analog of CHIR-98014).[14]

Materials:

Primary mouse or human liver tissue

e Advanced DMEM/F12

e B27 and N2 supplements

e N-acetylcysteine

¢ Nicotinamide

e CHIR-99021 (or CHIR-98014)

¢ Blebbistatin

e Forskolin

Matrigel

Procedure:

« |solation of Biliary Ducts: Isolate biliary ducts from liver tissue by enzymatic digestion.

» Embedding in Matrigel: Embed the isolated ducts in Matrigel domes in a 24-well plate.

¢ Organoid Culture: Culture the Matrigel domes in a chemically defined medium consisting of
Advanced DMEM/F12 supplemented with N2, B27, N-acetylcysteine, 10 mM nicotinamide, 3
MM CHIR-99021, 10 uM blebbistatin, and 10 uM forskolin.
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e Maintenance: Refresh the medium every 3 days. The organoids can be passaged by

mechanical disruption and re-embedding in fresh Matrigel.

Isolate Biliary Ducts

+ CHIR-99021 (3 pM)
+ Blebbistatin

) ) + Forskolin - Culture in _—
Embed in Matrigel 2| small Molecule Cocktail Passage and Maintain
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Workflow for liver organoid generation.

Troubleshooting

Issue

Possible Cause

Suggested Solution

Low differentiation efficiency

Suboptimal CHIR-98014
concentration

Perform a dose-response
curve to determine the optimal

concentration for your cell line.

Poor quality of starting cells

Ensure the pluripotency and
viability of your stem cells

before starting differentiation.

High cell death

CHIR-98014 toxicity

Test a lower concentration
range of CHIR-98014. Ensure
the final DMSO concentration
in the culture medium is low
(<0.1%).

Inappropriate cell density

Optimize the seeding density

of your cells for differentiation.

Variability between

experiments

Inconsistent CHIR-98014

activity

Use a new aliquot of CHIR-
98014. Validate the activity of
each new batch.

Differences in cell culture

conditions

Maintain consistent cell culture
practices, including media,
supplements, and passaging

techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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